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Cat. No.: B15347398 Get Quote

An In-depth Technical Guide on
Dichlorohexylarsine
Disclaimer: Information regarding the specific chemical entity "arsine, dichlorohexyl-" (also

known as dichloro(hexyl)arsane) is exceptionally limited in publicly accessible scientific

literature and chemical databases. This guide provides the available information for this specific

compound and supplements it with data and protocols for analogous, well-characterized

dichloroalkylarsines to offer a comprehensive overview for researchers, scientists, and drug

development professionals. The properties and behaviors of analogous compounds should be

considered indicative rather than definitive for dichlorohexylarsine.

Introduction to Dichloroalkylarsines
Dichloroalkylarsines are a class of organoarsenic compounds characterized by an arsenic atom

bonded to an alkyl group and two chlorine atoms. These compounds are reactive intermediates

and have been of historical interest, particularly in the context of chemical warfare agents due

to their vesicant (blistering) properties.[1][2] Modern research interest is limited due to their high

toxicity. The general structure is R-AsCl₂, where R is an alkyl group. The reactivity of the As-Cl

bonds makes them versatile precursors for the synthesis of other organoarsenic compounds.[1]

Dichlorohexylarsine: Structure and Available Data
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Dichlorohexylarsine has the chemical formula C₆H₁₃AsCl₂.[3] While specific experimental data

is not available in the literature, some basic molecular information and predicted properties

have been calculated and are available through databases such as PubChem.[3]

Chemical Structure:

Molecular Formula: C₆H₁₃AsCl₂

SMILES: CCCCCC--INVALID-LINK--Cl

InChI: InChI=1S/C6H13AsCl2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3

InChIKey: DJVOOQCZZHPSRU-UHFFFAOYSA-N

Compound Name: dichloro(hexyl)arsane[3]

Tabulated Data for Dichlorohexylarsine and Analogues
Due to the absence of experimental data for dichlorohexylarsine, the following table presents

its predicted data alongside the experimental data for its shorter-chain analogues,

methyldichloroarsine and ethyldichloroarsine, for comparative purposes.
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Property
Dichlorohexylarsin
e (Predicted)

Methyldichloroarsi
ne (Experimental)

Ethyldichloroarsine
(Experimental)

Molecular Formula C₆H₁₃AsCl₂[3] CH₃AsCl₂[1] C₂H₅AsCl₂[2]

Molar Mass 229.96 g/mol [3] 160.86 g/mol [1] 174.89 g/mol [2]

Appearance - Colorless liquid[1]
Colorless, mobile

liquid[2]

Melting Point - -55 °C[1] -65 °C[2]

Boiling Point - 133 °C[1]
156 °C (decomposes)

[2]

Density - 1.836 g/cm³[1]
1.742 g/cm³ @ 14

°C[2]

Solubility in Water - Reacts[1] Soluble[2]

XlogP None[3] - -

Note: Predicted data for dichlorohexylarsine is sourced from PubChem. Experimental data for

analogues are from their respective Wikipedia and PubChem entries.[1][2][3]

Synthesis and Experimental Protocols
No specific experimental protocol for the synthesis of dichlorohexylarsine has been published.

However, general methods for the synthesis of dichloroalkylarsines are well-established and

can be adapted. The most common laboratory method involves the reaction of arsenic

trichloride with an organometallic reagent, such as a Grignard reagent or an organozinc

compound.[1][4]

Generalized Experimental Protocol for
Dichloroalkylarsine Synthesis
This protocol is a generalized procedure based on the synthesis of similar compounds like

methyldichloroarsine and ethyldichloroarsine.[1][4] Extreme caution and appropriate safety

measures are mandatory when working with these highly toxic compounds.
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Objective: To synthesize a dichloroalkylarsine (e.g., dichlorohexylarsine) via the reaction of a

Grignard reagent with arsenic trichloride.

Materials:

Hexylmagnesium bromide (or other corresponding Grignard reagent) solution in a suitable

ether solvent (e.g., diethyl ether, THF)

Arsenic trichloride (AsCl₃)

Anhydrous diethyl ether or THF

Inert gas (e.g., Argon or Nitrogen)

Standard Schlenk line and glassware

Distillation apparatus

Procedure:

Reaction Setup: Assemble a flame-dried, three-necked flask equipped with a dropping

funnel, a mechanical stirrer, and a condenser under an inert atmosphere.

Reagent Addition: Charge the flask with a solution of arsenic trichloride in anhydrous ether.

Cool the flask to a low temperature (e.g., -30 °C to 0 °C) using an appropriate cooling bath.

Grignard Reaction: Slowly add the hexylmagnesium bromide solution from the dropping

funnel to the stirred solution of arsenic trichloride. The reaction is typically exothermic, and

the addition rate should be controlled to maintain the desired temperature.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm

to room temperature and stir for several hours to ensure the reaction goes to completion.

Workup: The reaction mixture will contain the desired product along with magnesium salts.

The salts are typically removed by filtration under an inert atmosphere.

Purification: The solvent is removed from the filtrate under reduced pressure. The crude

product is then purified by fractional distillation under reduced pressure to yield the
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dichloroalkylarsine.

Synthesis Workflow Diagram

Generalized Synthesis of Dichloroalkylarsines
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Reaction
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Arsenic Trichloride (AsCl₃)
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Fractional Distillation

Dichloroalkylarsine (R-AsCl₂)
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Caption: Generalized workflow for the synthesis of dichloroalkylarsines.

Chemical Properties and Reactivity
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Dichloroalkylarsines are reactive compounds. The arsenic-chlorine bonds are susceptible to

nucleophilic attack.[1] They react with water, likely to form the corresponding arsonous acid and

hydrochloric acid.[5] They are also reducing agents and can react vigorously with oxidizing

agents.[6]

Toxicology and Safety
Organoarsenic compounds exhibit a wide range of toxicities, and dichloroalkylarsines are

known to be highly toxic.[1] They are classified as vesicants, meaning they can cause severe

skin, eye, and respiratory tract blistering.[1][2] While organic arsenic compounds are generally

considered less toxic than inorganic arsenic compounds, the high reactivity and specific nature

of these chemicals make them hazardous.[7]

Symptoms of exposure to analogous compounds include:

Irritation to the eyes and skin upon contact.[8]

Respiratory distress if inhaled.[8]

Systemic effects if absorbed, though specific data for dichlorohexylarsine is unavailable.

Safety Precautions:

All work with dichloroalkylarsines must be conducted in a well-ventilated fume hood.

Appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab

coat, and safety goggles, is essential.

Due to the ability of some of these compounds to penetrate rubber, specialized protective

gear may be necessary.[1]

Decontamination can be achieved with bleach or caustic soda solutions.[1]

Given the high toxicity and lack of detailed information, any research involving

dichlorohexylarsine should be approached with extreme caution and a thorough risk

assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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